2-Naphthyl 8-quinolinesulfonate
2-Naphthyl 8-quinolinesulfonate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0767817
InChI:
InChI=1S/C19H13NO3S/c21-24(22,18-9-3-7-15-8-4-12-20-19(15)18)23-17-11-10-14-5-1-2-6-16(14)13-17/h1-13H
SMILES:
C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC=CC4=C3N=CC=C4
Molecular Formula:
C19H13NO3S
Molecular Weight:
335.4 g/mol
2-Naphthyl 8-quinolinesulfonate
CAS No.:
Cat. No.: VC0767817
Molecular Formula: C19H13NO3S
Molecular Weight: 335.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H13NO3S |
|---|---|
| Molecular Weight | 335.4 g/mol |
| IUPAC Name | naphthalen-2-yl quinoline-8-sulfonate |
| Standard InChI | InChI=1S/C19H13NO3S/c21-24(22,18-9-3-7-15-8-4-12-20-19(15)18)23-17-11-10-14-5-1-2-6-16(14)13-17/h1-13H |
| Standard InChI Key | AREWGAKAGQCGJA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
| Canonical SMILES | C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
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